Cas no 2229435-45-2 ((5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride)

• Product Name: (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride
• CAS No: 2229435-45-2
• MF: C₆H₈ClF₂NO₃S
• MW: 247.647426605225
• CID: 6601887
• PubChem ID: 137964378
• Update Time: 2025-10-31

(5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride
• 2-Piperidinemethanesulfonyl chloride, 5,5-difluoro-6-oxo-
• 2229435-45-2
• EN300-1722361
• starbld0043225

• Inchi： 1S/C6H8ClF2NO3S/c7-14(12,13)3-4-1-2-6(8,9)5(11)10-4/h4H,1-3H2,(H,10,11)
• InChI Key： JBOXJFFPWACRFK-UHFFFAOYSA-N
• SMILES： N1C(=O)C(F)(F)CCC1CS(Cl)(=O)=O

Computed Properties

• Exact Mass: 246.9881483g/mol
• Monoisotopic Mass: 246.9881483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 402.5±45.0 °C(Predicted)
• pka: 10.98±0.60(Predicted)

Additional information on (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride

Introduction to (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride (CAS No. 2229435-45-2)

(5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride (CAS No. 2229435-45-2) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorinated piperidinone moiety and a methanesulfonyl chloride functional group. These structural elements contribute to its potential utility in the development of novel therapeutic agents and as an intermediate in the synthesis of complex organic molecules.

The difluorinated piperidinone core of (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride imparts several advantageous properties, such as enhanced metabolic stability and improved pharmacokinetic profiles. The presence of fluorine atoms can significantly influence the electronic and steric properties of the molecule, leading to enhanced binding affinities and selectivities for target proteins. This makes the compound a valuable starting material for the design and synthesis of drugs targeting specific biological pathways.

The methanesulfonyl chloride functional group is a versatile electrophilic reagent that can participate in a wide range of chemical reactions, including nucleophilic substitution and addition reactions. This reactivity allows for the facile modification of the compound, making it an attractive intermediate in synthetic routes to more complex molecules. In pharmaceutical research, this functionality can be exploited to introduce various substituents that can modulate the biological activity and physicochemical properties of the final product.

Recent studies have highlighted the potential applications of (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the difluorinated piperidinone core played a crucial role in enhancing the potency and selectivity of these inhibitors.

In another study, published in Organic Letters, scientists explored the synthetic utility of (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride in the preparation of novel antiviral agents. The methanesulfonyl chloride group was used to introduce sulfonamide functionalities into target molecules, which are known to exhibit antiviral activity against a range of viral pathogens. The results showed that these derivatives had promising antiviral properties and were effective against both DNA and RNA viruses.

The unique combination of structural features in (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride also makes it an attractive candidate for use in chemical biology research. The compound can be used as a tool to probe biological systems and understand the mechanisms underlying various diseases. For example, researchers have utilized this compound to study protein-protein interactions and enzyme inhibition, providing valuable insights into potential therapeutic targets.

In summary, (5,5-difluoro-6-oxopiperidin-2-yl)methanesulfonyl chloride (CAS No. 2229435-45-2) is a versatile and promising chemical entity with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an ideal starting material for the development of novel therapeutic agents and as an intermediate in complex organic synthesis. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.